![molecular formula C11H19NO2 B1436197 4-(Dimethylamino)bicyclo[2.2.2]octane-1-carboxylic acid CAS No. 1378838-65-3](/img/structure/B1436197.png)
4-(Dimethylamino)bicyclo[2.2.2]octane-1-carboxylic acid
Overview
Description
4-(Dimethylamino)bicyclo[2.2.2]octane-1-carboxylic acid (DMABCA) is an organic compound belonging to the class of carboxylic acids. It is an important intermediate in organic synthesis, and is widely used in the pharmaceutical industry. It is also used as a reagent in the synthesis of a variety of compounds, including drugs, dyes, and pesticides. DMABCA has a wide range of applications in scientific research, including its use in the synthesis of drugs and other compounds, and its role in biochemical and physiological processes.
Scientific Research Applications
Synthesis of Piperazine Derivatives
4-(Dimethylamino)bicyclo[2.2.2]octane-1-carboxylic acid: is utilized as a starting material for the synthesis of piperazine derivatives. These derivatives are significant due to their biological activity and are often used in pharmaceuticals. The compound serves as a source of the piperazine ring, which is a crucial pharmacophore in many drug molecules .
Catalyst in Organic Transformations
This compound acts as a catalyst in various organic transformations. Its structure allows it to be a strong nucleophile without the inversion of the lone electron pair at its nitrogen atom. This property makes it suitable for catalyzing reactions such as the Morita–Baylis–Hillman reaction, which is used to create complex organic compounds .
Preparation of Quaternary Ammonium Salts
The compound is involved in the preparation of quaternary ammonium salts. These salts are key intermediates in the synthesis of other organic compounds and have applications in material science and as phase transfer catalysts .
Nucleophilic Substitution Reactions
Due to its strong nucleophilic properties, 4-(Dimethylamino)bicyclo[2.2.2]octane-1-carboxylic acid is employed in aliphatic and aromatic nucleophilic substitution reactions. This makes it a valuable reagent in the synthesis of various organic compounds .
Inductive or Field Effects in Substituent Interactions
The compound is studied for its inductive or field effects in substituent interactions. This research is essential for understanding the electronic properties of molecules and can influence the design of new molecules with specific electronic characteristics .
Environmental Friendly Organic Reactions
It catalyzes environmentally friendly organic reactions. The reactions it facilitates are typically mild and can be carried out under conditions that are less harmful to the environment. Additionally, the catalyst can sometimes be recycled, further reducing environmental impact .
Design of Bioconjugation Reagents
Researchers are exploring the use of this compound in the design of new bioconjugation reagents. These reagents are used to attach biomolecules to one another or to other materials, which is a critical process in bioengineering and medicinal chemistry .
Synthesis of Heterocyclic Compounds
Lastly, the compound is used in the synthesis of heterocyclic compounds. Heterocycles are a foundation of many drugs and materials, and the ability to synthesize them efficiently is of great importance to chemical research and pharmaceutical development .
properties
IUPAC Name |
4-(dimethylamino)bicyclo[2.2.2]octane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO2/c1-12(2)11-6-3-10(4-7-11,5-8-11)9(13)14/h3-8H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZUQEBLDGGPFQE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C12CCC(CC1)(CC2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Dimethylamino)bicyclo[2.2.2]octane-1-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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